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Compound of Interest

Compound Name: 2-Decylfuran

CAS No.: 83469-85-6

Cat. No.: B1601180

Get Quote

Navigating the complexities of chemical waste management is a critical aspect of ensuring

laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step

protocol for the proper disposal of 2-Decylfuran, a furan derivative utilized in research and

development. As a Senior Application Scientist, my objective is to offer not just a set of

instructions, but a framework for making informed decisions, grounded in scientific principles

and regulatory awareness. The toxicological properties of 2-Decylfuran have not been

thoroughly investigated, necessitating a cautious and well-documented approach to its

handling and disposal.

Understanding 2-Decylfuran: Properties and
Potential Hazards
2-Decylfuran is a member of the furan class of organic compounds, characterized by a furan

ring substituted with a decyl group.[1][2] It is recognized as a flavoring agent and a plant

metabolite.[1][2] While it is used in the food and fragrance industries for its fruity, citrus-like

aroma, there are unresolved toxicological concerns that warrant careful handling in a laboratory

setting.[1][3]
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Physicochemical Properties of 2-Decylfuran
A thorough understanding of a chemical's properties is fundamental to its safe management.

The table below summarizes the key physicochemical data for 2-Decylfuran.

Property Value Source

Molecular Formula C₁₄H₂₄O PubChem[1]

Molecular Weight 208.34 g/mol PubChem[1]

Appearance
Colorless solid with a spicy,

fatty aroma
JECFA[1], ECHEMI[2]

Melting Point
29.00 to 32.00 °C @ 760.00

mm Hg
The Good Scents Company[4]

Boiling Point
264.00 to 266.00 °C @ 760.00

mm Hg
The Good Scents Company[4]

Solubility
Insoluble in water; Soluble in

ethanol
JECFA[1]

Flash Point
112.22 °C (234.00 °F)

(estimated)
The Good Scents Company[4]

Vapor Pressure
0.011000 mmHg @ 25.00 °C

(estimated)
The Good Scents Company[4]

Hazard Identification and Risk Assessment
While a specific, comprehensive Safety Data Sheet (SDS) for 2-Decylfuran is not readily

available, the hazards can be inferred from its chemical class (furans) and its nature as a

volatile organic compound (VOC). Furan and its derivatives are known to be potentially

hazardous. For instance, 2-Methylfuran is classified as highly flammable, toxic if swallowed,

and fatal if inhaled.[5][6] Given the unresolved toxicological concerns for 2-Decylfuran, it is

prudent to handle it with a high degree of caution.[1]

Potential hazards include:
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Flammability: As a combustible liquid, it should be kept away from heat, sparks, open flames,

and other ignition sources.[7]

Toxicity: The toxicological properties of 2-Decylfuran are not fully understood.[1] However,

related furan compounds exhibit significant toxicity.[5][6][7] Therefore, it should be handled

as a potentially toxic substance.

Environmental Hazard: As a volatile organic compound (VOC), its improper disposal can

contribute to air pollution and the formation of ground-level ozone.[8] Regulations are in

place to control the emission of VOCs.[9][10][11]

Safe Handling and Personal Protective Equipment
(PPE)
Given the potential hazards, adherence to strict safety protocols during the handling of 2-
Decylfuran is paramount.

Engineering Controls
Ventilation: Always handle 2-Decylfuran in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation exposure.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as oxidizing agents.[5] The storage area should be designated

for flammable liquids.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is your primary line of defense against chemical exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection: Wear a flame-resistant lab coat and appropriate chemical-resistant gloves

(e.g., nitrile rubber).[7]

Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol

generation, use a NIOSH-approved respirator with an organic vapor cartridge.[7]
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Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill

is large or in a poorly ventilated space.

Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.

Contain the Spill: Use an absorbent material, such as sand, diatomaceous earth, or a

universal binding agent, to contain the spill.[6]

Clean-Up: Wearing appropriate PPE, carefully collect the absorbed material into a

designated, labeled container for hazardous waste.

Decontaminate: Decontaminate the spill area with soap and water.[12] All cleaning materials

should be disposed of as hazardous waste.

Step-by-Step Disposal Procedure for 2-Decylfuran
The disposal of 2-Decylfuran must be conducted in accordance with federal, state, and local

regulations.[13][14] Improper disposal is a serious compliance issue.[15]

Waste Characterization
The first step in proper disposal is to characterize the waste. 2-Decylfuran waste should be

classified as a hazardous waste due to its potential ignitability and toxicity.[16]

Waste Segregation and Collection
Proper segregation of chemical waste is essential to prevent dangerous reactions.

Designated Waste Container: Collect all 2-Decylfuran waste, including contaminated

materials, in a dedicated, clearly labeled, and compatible waste container.[15][17] A high-

density polyethylene (HDPE) or glass container with a tightly fitting cap is recommended.
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Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "2-Decylfuran," and a clear description of the contents (e.g., "2-Decylfuran
in ethanol").[17]

Storage of Waste: Store the waste container in a designated satellite accumulation area,

away from incompatible materials, and in secondary containment to prevent spills.[17]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the disposal of 2-Decylfuran
waste.
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2-Decylfuran Waste Disposal Workflow

Waste Generation
(2-Decylfuran)

Characterize Waste
(Flammable, Potentially Toxic)

Segregate Waste
(Dedicated Container)

Label Container Correctly
('Hazardous Waste', Chemical Name)

Store in Satellite Accumulation Area
(Secondary Containment)

Is Container Full?

Arrange for Pickup by
Environmental Health & Safety (EHS)

Yes

Continue Collection

No

EHS Transports to
Licensed Hazardous Waste Facility

Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 2-Decylfuran waste.
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Final Disposal
Contact Environmental Health and Safety (EHS): Once the waste container is full, contact

your institution's EHS department to arrange for a pickup.[17] Do not attempt to dispose of

the chemical waste yourself.

Professional Disposal: The EHS department will ensure that the waste is transported by

trained personnel to a licensed hazardous waste disposal facility.[18] The most probable

method of final disposal for organic compounds like 2-Decylfuran is high-temperature

incineration.[19]

Conclusion: A Culture of Safety
The responsible management and disposal of laboratory chemicals like 2-Decylfuran are not

merely procedural requirements but are integral to a robust safety culture. Given the limited

toxicological data for this compound, a conservative approach that prioritizes safety and

environmental protection is essential. By adhering to the principles and protocols outlined in

this guide, researchers can ensure they are conducting their work in a manner that is safe,

compliant, and scientifically sound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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